BENGHE Foundational & Exploratory

Check Availability & Pricing

Triallyl Aconitate: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Abstract

This technical guide provides a detailed overview of triallyl aconitate, a trifunctional monomer
with significant applications in polymer chemistry. This document covers its fundamental
chemical properties, including its CAS number and molecular formula, and delves into its
synthesis, physical and chemical characteristics, and primary applications as a crosslinking
agent. While triallyl aconitate is principally a synthetic compound with limited direct biological
interaction, this guide also briefly explores the metabolic context of its parent molecule, aconitic
acid, to provide a broader scientific perspective. Detailed experimental protocols for its
synthesis via Fischer esterification are outlined, and key data are summarized in tabular format
for ease of reference. Furthermore, this guide employs graphical representations to illustrate
the synthesis process and the logical relationships in its application.

Chemical Identification and Properties

Triallyl aconitate, systematically named tris(prop-2-enyl) prop-1-ene-1,2,3-tricarboxylate, is an
ester of aconitic acid and allyl alcohol.

Table 1: Chemical Identification of Triallyl Aconitate
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Identifier

Value

CAS Number

13675-27-9[1]

Molecular Formula

C15H1806[1]

Molecular Weight

294.30 g/mol

Synonyms

Aconitic acid triallyl ester, 1-Propene-1,2,3-

tricarboxylic acid, tri-2-propen-1-yl ester[1]

Table 2: Physical and Chemical Properties of Triallyl Aconitate

Property Value

Appearance Colorless to yellowish liquid
Boiling Point 108 °C at 0.1 mmHg
Density 1.109 g/cm3

Refractive Index 1.484

Flash Point 166.7 °C

Synthesis of Triallyl Aconitate

The primary method for synthesizing triallyl aconitate is through the Fischer esterification of

aconitic acid with allyl alcohol. This reaction involves the acid-catalyzed esterification of the

three carboxylic acid groups of aconitic acid.

Experimental Protocol: Fischer Esterification

Materials:

e Aconitic acid

 Allyl alcohol (in excess, to serve as both reactant and solvent)

» Acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)
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e Sodium bicarbonate solution (for neutralization)

¢ Anhydrous magnesium sulfate or sodium sulfate (for drying)

» Organic solvent for extraction (e.g., diethyl ether, dichloromethane)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve aconitic acid in an excess of allyl alcohol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid to the mixture.

o Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature.

» Neutralization: Carefully neutralize the excess acid by washing the mixture with a saturated
sodium bicarbonate solution. Carbon dioxide evolution will be observed.

o Extraction: Extract the aqueous layer with an organic solvent like diethyl ether.

e Drying: Combine the organic layers and dry over anhydrous magnesium sulfate or sodium
sulfate.

« Purification: Filter the drying agent and remove the solvent under reduced pressure using a
rotary evaporator. The crude triallyl aconitate can be further purified by vacuum distillation.
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Synthesis Workflow for Triallyl Aconitate

Applications

The three allyl groups in triallyl aconitate make it a valuable crosslinking agent in the production
of polymers and resins. These allyl groups can participate in free-radical polymerization,
leading to the formation of a three-dimensional polymer network.

Polymer Chemistry

o Crosslinking Agent: Triallyl aconitate is used to enhance the thermal and mechanical
properties of various polymers. When incorporated into a polymer matrix and subjected to
curing (e.g., through heat or radiation), it forms covalent bonds between polymer chains,
increasing the rigidity, heat resistance, and chemical resistance of the final material.

« Resin Modification: It can be used as a modifying agent for resins such as epoxy and
polyester resins. Its incorporation can improve properties like adhesive strength, mechanical
durability, and dimensional stability.
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Application of Triallyl Aconitate as a Crosslinking Agent

Biological Context: The Role of Aconitic Acid

While triallyl aconitate itself is a synthetic molecule primarily used in industrial applications, its
parent compound, aconitic acid, is a naturally occurring molecule with a significant role in

biochemistry.

o Tricarboxylic Acid (TCA) Cycle:cis-Aconitate is an intermediate in the TCA cycle (also known
as the Krebs cycle), a fundamental metabolic pathway for cellular respiration. The enzyme
aconitase catalyzes the reversible isomerization of citrate to isocitrate via cis-aconitate.[2][3]
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e Plant Metabolism: In some plants, trans-aconitic acid can accumulate and is thought to play
a role in various physiological processes.[2]

It is important to note that the biological properties of aconitic acid do not directly translate to
triallyl aconitate. The esterification with allyl alcohol significantly alters the molecule's chemical
properties and biological activity. Information regarding the specific metabolic pathways or
signaling interactions of triallyl aconitate is not prevalent in scientific literature, as its primary
relevance is in materials science. Should exposure occur, it is plausible that hydrolysis of the
ester bonds could release aconitic acid and allyl alcohol, which would then be metabolized
through their respective pathways.

Conclusion

Triallyl aconitate is a versatile trifunctional monomer with established applications as a
crosslinking agent in polymer chemistry. Its synthesis is readily achievable through Fischer
esterification of aconitic acid and allyl alcohol. The resulting crosslinked polymers exhibit
enhanced thermal, mechanical, and chemical properties. While triallyl aconitate does not have
a direct, well-documented role in biological signaling, an understanding of the metabolic
significance of its parent molecule, aconitic acid, provides a valuable context for researchers in
adjacent fields. This guide serves as a foundational resource for professionals in research and
development who are interested in the properties and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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